
Trimethyl orthoacetate safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethyl orthoacetate

Cat. No.: B104717 Get Quote

An In-depth Technical Guide to the Safety and Handling of Trimethyl Orthoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl orthoacetate (TMОA), also known as 1,1,1-trimethoxyethane, is a versatile reagent

widely utilized in organic synthesis, particularly as an intermediate in the production of

pharmaceuticals and other specialty chemicals.[1] Its utility stems from its function as an

efficient acylating agent.[1] However, its chemical properties necessitate a thorough

understanding of its hazards and the implementation of rigorous safety protocols to ensure the

well-being of laboratory personnel and the integrity of research. This guide provides a

comprehensive overview of the safety and handling precautions for trimethyl orthoacetate,

tailored for professionals in research and drug development.

Hazard Identification and Classification
Trimethyl orthoacetate is classified as a hazardous chemical and requires careful handling.[2]

[3] It is a highly flammable liquid and vapor, can cause serious eye irritation, and may provoke

an allergic skin reaction.[2][3][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b104717?utm_src=pdf-interest
https://www.benchchem.com/product/b104717?utm_src=pdf-body
https://www.benchchem.com/product/b104717?utm_src=pdf-body
https://www.antareschempvtltd.com/trimethyl-orthoacetate-3044885.html
https://www.antareschempvtltd.com/trimethyl-orthoacetate-3044885.html
https://www.benchchem.com/product/b104717?utm_src=pdf-body
https://www.benchchem.com/product/b104717?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218181000&productDescription=TRIMETHYL+ORTHOACETATE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13369&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218181000&productDescription=TRIMETHYL+ORTHOACETATE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13369&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-6366P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-6366P-EN.aspx
https://mubychem.com/trimethylorthoacetatemanufacturers.html
https://www.tcichemicals.com/BE/en/sds/O0068_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H317: May cause an allergic skin reaction.[4][5][7]

H319: Causes serious eye irritation.[4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of trimethyl orthoacetate is presented

in the table below. This data is crucial for understanding its behavior under various laboratory

conditions.

Property Value Source(s)

CAS Number 1445-45-0 [2][3][8]

Molecular Formula C5H12O3 [1][2][8]

Molecular Weight 120.15 g/mol [1][2]

Appearance Colorless liquid [8]

Odor Irritating [8]

Boiling Point 107 - 109 °C [8]

Flash Point 13 - 16 °C (55.4 - 60.8 °F) [1][2]

Density 0.944 g/mL at 25 °C

Refractive Index 1.388 [2]

Stability Moisture and air sensitive [2][3][8]

Toxicological Information
The toxicological profile of trimethyl orthoacetate indicates that while it does not present a

high acute toxicity hazard based on current information, appropriate precautions must be taken

to avoid exposure.[3][8]
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Route of
Exposure

Endpoint Species Value Source(s)

Oral LD50 Rat
> 2000 mg/kg

bw, 24hr
[3]

Dermal LD50 Rat
> 2000 mg/kg

bw, 24h
[3]

Note on Experimental Protocols: The provided toxicological data is based on standardized tests

(e.g., OECD Test Guidelines). However, detailed experimental methodologies for these specific

studies are not publicly available in the cited safety data sheets. Researchers should refer to

the relevant testing guidelines for comprehensive protocols.

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

trimethyl orthoacetate.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4][10]

Ground and bond containers when transferring material to prevent static discharge.[4][9][11]

Use only non-sparking tools.[2][3][4]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7][9]

Do not eat, drink, or smoke when using this product.[10]

Wash hands thoroughly after handling.[9]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9][10]

Keep away from incompatible materials such as acids.[2][3]

Store in a designated flammables area.[2][3][10]

The product is moisture and air-sensitive; store under an inert atmosphere if necessary for

long-term stability.[2][3][8]

Logical Workflow for Handling Trimethyl Orthoacetate
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Receiving and Inspection
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Caption: Standard operating procedure for handling trimethyl orthoacetate.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling trimethyl
orthoacetate.
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Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[2][9] Flame-retardant antistatic protective clothing is recommended.

[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor

cartridge.[2][3]

First-Aid Measures
In the event of exposure, immediate first aid is critical.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2][3][8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation or a rash occurs, seek medical advice.[2][3][4] Remove contaminated clothing and

wash it before reuse.[4]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2][3][8]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a poison center or a doctor if you feel unwell.[2][4][11]

First-Aid Response Flowchart
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Exposure Event

Eye Contact Skin Contact Inhalation Ingestion
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if symptoms occur
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Seek Medical Attention
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Caption: Decision-making guide for first-aid response to exposure.

Fire-Fighting Measures
Trimethyl orthoacetate is highly flammable and presents a significant fire hazard.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2][3][4] Water mist may be used to cool closed containers.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[3][9] Containers may explode when heated.[2][3][9] Thermal decomposition can lead to

the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and

methanol.[2][3]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][9]
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Accidental Release Measures
In case of a spill or leak, immediate and appropriate action is necessary to prevent the situation

from escalating.

Personal Precautions: Evacuate unnecessary personnel.[4] Ensure adequate ventilation.[2]

Remove all sources of ignition.[2][9] Avoid contact with skin and eyes.[4]

Environmental Precautions: Prevent the product from entering drains, sewers, or public

waters.[4][7][10]

Methods for Containment and Cleaning Up: Absorb the spill with inert material such as dry

sand or earth and place it into a chemical waste container.[4][9] Use spark-proof tools and

explosion-proof equipment during cleanup.[2][10]

Disposal Considerations
Dispose of trimethyl orthoacetate and its containers in accordance with local, state, and

federal regulations.[2] Do not empty into drains.[3] Waste materials should be handled by a

licensed waste disposal company.

Conclusion
Trimethyl orthoacetate is a valuable chemical reagent, but its hazardous properties demand

respect and careful management. By adhering to the guidelines outlined in this document,

researchers, scientists, and drug development professionals can mitigate the risks and ensure

a safe working environment. Always consult the most current Safety Data Sheet (SDS) before

use and ensure all personnel are trained on the appropriate handling and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

